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Compound of Interest

Compound Name: Methyl 2-bromodecanoate

Cat. No.: B15345209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Safety Data Sheet (SDS) for methyl 2-bromodecanoate (CAS

617-60-7) was publicly available at the time of this writing. The following guide has been

compiled using the limited available physical and chemical data for methyl 2-bromodecanoate
and supplemented with safety and handling information from closely related alpha-bromo

methyl esters, such as methyl bromoacetate. This information should be used as a guide and

not a replacement for a manufacturer-provided SDS. A thorough risk assessment should be

conducted before handling this chemical.

Chemical and Physical Properties
Methyl 2-bromodecanoate is a halogenated ester. While comprehensive experimental data is

limited, the following table summarizes available and estimated physical and chemical

properties.
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Property Value Source

Molecular Formula C₁₃H₂₅BrO₂ Guidechem[1]

Molecular Weight 293.24 g/mol Guidechem[1]

CAS Number 617-60-7 Guidechem[1]

Boiling Point 286.9 °C at 760 mmHg Guidechem[1]

114 °C at 0.15 Torr ChemicalBook[2]

Density 1.127 g/cm³ Guidechem[1]

~1.25 g/cm³ (estimate) ChemicalBook[2]

Flash Point 141.4 °C Guidechem[1]

Refractive Index 1.463 Guidechem[1]

1.4572 (estimate) ChemicalBook[2]

Hazard Identification and Classification
Based on data for analogous alpha-bromo methyl esters, methyl 2-bromodecanoate is

anticipated to be a hazardous substance. The primary hazards are summarized below.

Hazard Class Category
GHS Hazard Statement
(Anticipated)

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Acute Toxicity, Dermal - Toxic in contact with skin

Acute Toxicity, Inhalation - May cause respiratory irritation
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Warning: Alpha-bromo esters are known lachrymators, causing irritation and tearing of the

eyes.[3] They are generally toxic by ingestion and inhalation and can cause severe skin and

eye irritation or burns.[3]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with methyl 2-
bromodecanoate and similar corrosive organic liquids.

Engineering Controls
Fume Hood: All handling of methyl 2-bromodecanoate, including weighing, transferring,

and use in reactions, must be conducted in a properly functioning chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible and in good working order in the immediate vicinity of where the chemical is

handled.

Personal Protective Equipment (PPE)
The following diagram outlines the minimum required PPE for handling methyl 2-
bromodecanoate.
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Personal Protective Equipment (PPE)

Chemical Splash Goggles and Face Shield

End
Handling

Chemically Resistant Gloves
(e.g., Nitrile, Neoprene)

Flame-Resistant Lab Coat

Closed-Toed Shoes

Start
Handling

Always Wear

Always Wear

Always Wear

Always Wear

Click to download full resolution via product page

Required Personal Protective Equipment (PPE) for handling methyl 2-bromodecanoate.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Use only non-sparking tools.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material.
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When mixing with water, always add the corrosive material to the water slowly, never the

other way around, to minimize exothermic reactions.[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store below eye level.[5]

Segregate from incompatible materials such as acids, bases, oxidizing agents, and reducing

agents.

Store in a dedicated cabinet for corrosive materials.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[6]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Spill Cleanup Protocol
In the event of a spill, follow the procedures outlined in the diagram below. This workflow is for

a minor spill of a halogenated organic liquid. For major spills, evacuate the area and contact

emergency services.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood)

Contain the Spill
(Use spill pillows or vermiculite)

Absorb the Spill
(Work from outside in)

Collect Absorbed Material
(Use non-sparking tools)

Package Waste in a
Labeled, Sealed Container

Decontaminate Spill Area
(Soap and water)

Dispose of as Hazardous Waste

Click to download full resolution via product page

Workflow for cleaning up a minor spill of methyl 2-bromodecanoate.
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Spill Cleanup Materials:

Inert absorbent material (e.g., vermiculite, sand, spill pillows).[7]

Sodium bicarbonate for neutralization of any acidic byproducts.[7]

Sealable containers for waste disposal.

Appropriate PPE.

Toxicology
No specific toxicological data for methyl 2-bromodecanoate was found. The information

below is based on analogous compounds.

Toxicity Metric
Value (for Methyl
Bromoacetate)

Species

LD50 Oral 70 mg/kg Rat[8]

LD50 Dermal Not available -

LC50 Inhalation Not available -

Health Effects:

Acute: Causes severe burns to skin and eyes.[9] Toxic if swallowed, with potential for severe

irritation and damage to the digestive tract.[3] Inhalation may cause corrosive injuries to the

upper respiratory tract and lungs.[3]

Chronic: May cause allergic skin reactions (sensitization). Prolonged or repeated exposure

may cause dermatitis.

Disposal Considerations
Dispose of methyl 2-bromodecanoate and any contaminated materials as hazardous waste

in accordance with local, state, and federal regulations.

Do not mix with other waste streams.
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Ensure waste containers are properly labeled and sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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